4-methyl-1-oxo-1H-isochromene-3-carboxylic acid
Overview
Description
4-methyl-1-oxo-1H-isochromene-3-carboxylic acid is a chemical compound with the molecular weight of 204.18 . Its IUPAC name is 4-methyl-1-oxo-1H-2-benzopyran-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for 4-methyl-1-oxo-1H-isochromene-3-carboxylic acid is1S/C11H8O4/c1-6-7-4-2-3-5-8 (7)11 (14)15-9 (6)10 (12)13/h2-5H,1H3, (H,12,13) . This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and the bonds between them. Physical And Chemical Properties Analysis
4-methyl-1-oxo-1H-isochromene-3-carboxylic acid has a molecular weight of 204.18 . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
Chemical Synthesis
4-methyl-1-oxo-1H-isochromene-3-carboxylic acid is used in the synthesis of various chemical compounds . It’s a versatile compound that can be used as a building block in the creation of more complex molecules .
Pharmaceutical Research
This compound has been used in pharmaceutical research, particularly in the synthesis of indole derivatives . Indole derivatives are important types of molecules and natural products that play a main role in cell biology .
Anti-HIV Research
There’s evidence suggesting that indolyl and oxochromenyl xanthenone derivatives, which can be synthesized using 4-methyl-1-oxo-1H-isochromene-3-carboxylic acid, have potential anti-HIV properties .
Antibacterial Activity
In some studies, solutions containing similar compounds have been irradiated and then tested for antibacterial activity . While not directly tested, it’s possible that 4-methyl-1-oxo-1H-isochromene-3-carboxylic acid could have similar applications.
Biological Potential of Indole Derivatives
The compound has been used in the synthesis of indole derivatives, which have shown various biologically vital properties . These derivatives have attracted increasing attention in recent years for their potential in the treatment of cancer cells, microbes, and different types of disorders in the human body .
Synthesis of 4-oxo-1,4-dihydropyridine-3
4-methyl-1-oxo-1H-isochromene-3-carboxylic acid could potentially be used in the synthesis of 4-oxo-1,4-dihydropyridine-3 , although more research is needed in this area.
properties
IUPAC Name |
4-methyl-1-oxoisochromene-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4/c1-6-7-4-2-3-5-8(7)11(14)15-9(6)10(12)13/h2-5H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDPBEHRWSYREIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=O)C2=CC=CC=C12)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40495890 |
Source
|
| Record name | 4-Methyl-1-oxo-1H-2-benzopyran-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40495890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
56661-74-6 |
Source
|
| Record name | 4-Methyl-1-oxo-1H-2-benzopyran-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40495890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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